Cas no 904005-18-1 (5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one)

• Product Name: 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one
• CAS No: 904005-18-1
• MF: C₁₅H₁₁ClN₂O₅
• MW: 334.7112429142
• CID: 3142122
• PubChem ID: 17139124
• Update Time: 2025-06-28

5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-methoxy-3-nitrobenzyl)benzo[d]oxazol-2(3H)-one
• H33795
• 5-chloro-3-[(4-methoxy-3-nitrophenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one
• AKOS003397085
• ALBB-023039
• MFCD08288334
• STK735327
• 5-chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one
• 5-chloro-3-[(4-methoxy-3-nitrophenyl)methyl]-1,3-benzoxazol-2-one
• 2(3H)-benzoxazolone, 5-chloro-3-[(4-methoxy-3-nitrophenyl)methyl]-
• CS-0319150
• LS-07161
• 904005-18-1
• 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one

• MDL： MFCD08288334
• Inchi： 1S/C15H11ClN2O5/c1-22-13-4-2-9(6-12(13)18(20)21)8-17-11-7-10(16)3-5-14(11)23-15(17)19/h2-7H,8H2,1H3
• InChI Key： DIXKQSKMOBTYJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(=O)O2)CC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 334.0356491Da
• Monoisotopic Mass: 334.0356491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.6Ų

Additional information on 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one

Introduction to 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one (CAS No. 904005-18-1)

5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one, with the CAS number 904005-18-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one features a benzoxazole core substituted with a 5-chloro group and a 4-methoxy-3-nitrobenzyl moiety. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule. The chloro substitution on the benzoxazole ring can influence the compound's lipophilicity and metabolic stability, while the methoxy and nitro groups on the benzyl moiety contribute to its electronic properties and reactivity.

Recent studies have explored the potential of 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory effects are attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

The anticancer potential of 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one has also been investigated. A study published in Cancer Research found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves induction of apoptosis through mitochondrial depolarization and activation of caspase cascades. Furthermore, the compound has been shown to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways.

The pharmacokinetic properties of 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one have been evaluated in preclinical studies. These studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

In conclusion, 5-Chloro-3-(4-methoxy-3-nitrobenzyl)-1,3-benzoxazol-2(3H)-one (CAS No. 904005-18-1) is a multifunctional compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic efficacy for clinical applications.